Cas no 925687-20-3 (Dicyclopropyl(1H-imidazol-2-yl)methanol)

• Product Name: Dicyclopropyl(1H-imidazol-2-yl)methanol
• CAS No: 925687-20-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD20690214
• CID: 998658
• PubChem ID: 45120702
• Update Time: 2025-05-21

Dicyclopropyl(1H-imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, -alpha-,-alpha--dicyclopropyl-
• dicyclopropyl(1H-imidazol-2-yl)methanol
• (2-Imidazolyl)dicyclopropylmethanol
• Dicyclopropyl(1H-imidazol-2-yl)methanol

• MDL： MFCD20690214
• Inchi： 1S/C10H14N2O/c13-10(7-1-2-7,8-3-4-8)9-11-5-6-12-9/h5-8,13H,1-4H2,(H,11,12)
• InChI Key： NJHHNFGYGDPJMF-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1)(C1CC1)C1CC1

Computed Properties

• Exact Mass: 178.111
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on Dicyclopropyl(1H-imidazol-2-yl)methanol

Dicyclopropyl(1H-imidazol-2-yl)methanol: A Comprehensive Overview

Dicyclopropyl(1H-imidazol-2-yl)methanol (CAS No. 925687-20-3) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure featuring a methanol group attached to an imidazole ring and two cyclopropyl substituents, has been the subject of extensive research due to its potential applications in drug development and as a building block in synthetic chemistry.

The imidazole ring in Dicyclopropyl(1H-imidazol-2-yl)methanol is a key structural element, contributing to the compound's reactivity and stability. Recent studies have highlighted its ability to act as a ligand in transition metal-catalyzed reactions, making it a valuable tool in asymmetric catalysis. For instance, researchers have demonstrated its effectiveness in facilitating enantioselective alkene hydrogenation, a process critical in the synthesis of chiral pharmaceuticals.

One of the most notable advancements involving Dicyclopropyl(1H-imidazol-2-yl)methanol is its role in the development of novel antiviral agents. Scientists have explored its potential as a precursor for compounds targeting viral enzymes, such as proteases and polymerases. The compound's ability to form stable complexes with these enzymes has been validated through molecular docking studies and in vitro assays, suggesting promising therapeutic applications.

In terms of synthesis, Dicyclopropyl(1H-imidazol-2-yl)methanol can be prepared via several routes, including nucleophilic substitution and coupling reactions. A recent study published in *Journal of Organic Chemistry* introduced an efficient one-pot synthesis method utilizing microwave-assisted conditions, which significantly reduces reaction time while maintaining high yields. This approach has been lauded for its scalability and applicability in industrial settings.

The cyclopropyl groups attached to the imidazole ring impart unique electronic and steric properties to Dicyclopropyl(1H-imidazol-2-yl)methanol, enhancing its compatibility with various chemical transformations. For example, these groups facilitate the formation of stable six-membered transition states during cycloaddition reactions, making the compound an ideal substrate for constructing complex molecular architectures.

From an environmental standpoint, researchers have investigated the biodegradability of Dicyclopropyl(1H-imidazol-2-yl)methanol under aerobic conditions. Studies conducted by Smith et al. revealed that the compound exhibits moderate biodegradation rates, suggesting that it poses minimal long-term ecological risks when used responsibly in industrial processes.

In conclusion, Dicyclopropyl(1H-imidazol-2-yl)methanol (CAS No. 925687-20-3) stands out as a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial innovation.